![molecular formula C10H17BrO2 B6204664 8-(2-bromoethyl)-1,4-dioxaspiro[4.5]decane CAS No. 1700087-68-8](/img/new.no-structure.jpg)
8-(2-bromoethyl)-1,4-dioxaspiro[4.5]decane
Overview
Description
8-(2-Bromoethyl)-1,4-dioxaspiro[45]decane is a spiro compound characterized by a unique bicyclic structure where two rings are connected through a single carbon atom
Preparation Methods
The synthesis of 8-(2-bromoethyl)-1,4-dioxaspiro[4.5]decane typically involves the reaction of tetrahydropyran-4-carbonitrile with 1-bromo-2-fluoroethane . This reaction proceeds through a series of steps including alkylation and heterocyclization. The reaction conditions often require the use of a base and an appropriate solvent to facilitate the formation of the spiro compound.
Chemical Reactions Analysis
8-(2-Bromoethyl)-1,4-dioxaspiro[4.5]decane can undergo various chemical reactions, including:
Substitution Reactions: The bromine atom in the compound can be substituted by other nucleophiles, leading to the formation of different derivatives.
Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions to yield various products.
Cyclization Reactions: The compound can participate in cyclization reactions to form more complex spiro structures.
Common reagents used in these reactions include bases, oxidizing agents, and reducing agents. The major products formed depend on the specific reaction conditions and reagents used.
Scientific Research Applications
8-(2-Bromoethyl)-1,4-dioxaspiro[4.5]decane has several scientific research applications:
Medicinal Chemistry: It is used as a building block for the synthesis of biologically active compounds.
Materials Science: The compound’s unique structure makes it useful in the development of new materials with specific properties.
Chemical Synthesis: It serves as an intermediate in the synthesis of more complex molecules.
Mechanism of Action
The mechanism by which 8-(2-bromoethyl)-1,4-dioxaspiro[4.5]decane exerts its effects involves its interaction with various molecular targets. The bromine atom in the compound can participate in nucleophilic substitution reactions, leading to the formation of new bonds and the modification of molecular structures. The pathways involved in these reactions depend on the specific conditions and reagents used.
Comparison with Similar Compounds
8-(2-Bromoethyl)-1,4-dioxaspiro[4.5]decane can be compared with other spiro compounds such as:
These compounds share a similar spiro structure but differ in their functional groups and reactivity. The presence of the bromine atom in this compound makes it unique and provides specific reactivity that can be exploited in various chemical reactions.
Properties
CAS No. |
1700087-68-8 |
|---|---|
Molecular Formula |
C10H17BrO2 |
Molecular Weight |
249.14 g/mol |
IUPAC Name |
8-(2-bromoethyl)-1,4-dioxaspiro[4.5]decane |
InChI |
InChI=1S/C10H17BrO2/c11-6-3-9-1-4-10(5-2-9)12-7-8-13-10/h9H,1-8H2 |
InChI Key |
GAVAWVLUBOFGGV-UHFFFAOYSA-N |
Canonical SMILES |
C1CC2(CCC1CCBr)OCCO2 |
Purity |
93 |
Origin of Product |
United States |
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